methyl (2Z)-2-[(4-methylphenyl)sulfonyl]-3-(pyridin-2-ylamino)acrylate
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Description
Methyl (2Z)-2-[(4-methylphenyl)sulfonyl]-3-(pyridin-2-ylamino)acrylate is a useful research compound. Its molecular formula is C16H16N2O4S and its molecular weight is 332.37. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis Applications
Compounds similar to methyl (2Z)-2-[(4-methylphenyl)sulfonyl]-3-(pyridin-2-ylamino)acrylate have been utilized as precursors in the synthesis of complex molecules. For instance, CF3S(O)n-containing enaminones serve as precursors for the synthesis of pyrimidine-4(3H)-ones, highlighting their role in constructing heterocyclic compounds through reactions with amidines (Sokolenko et al., 2017). Additionally, the synthesis and cytotoxic activity of pyridylthio, pyridylsulfinyl, and pyridylsulfonyl methyl acrylates emphasize their importance in medicinal chemistry research, particularly in studying the effects of sulfur atom oxidation states and pyridyl substituents on cytotoxicity (Phillips et al., 1989).
Polymer Chemistry and Materials Science
The use of related compounds in polymer chemistry is evident in the synthesis of anionic multiblock core cross-linked star copolymers via reversible addition fragmentation chain transfer (RAFT) polymerization (Bray et al., 2017). This showcases their potential in creating well-defined polymers for industrial applications. Furthermore, the development of terpolymer hydrogels optimized for the removal of metal ions and cationic dyes illustrates the material science applications of these compounds, particularly in environmental remediation (Singha et al., 2019).
Optical and Electronic Materials
Methyl acrylate polymers with photochromic side chains containing heterocyclic sulfonamide substituted azobenzene have been investigated for their photochromic properties, demonstrating the role of such compounds in developing materials with potential applications in optoelectronics and information storage (Ortyl et al., 2002).
Properties
IUPAC Name |
methyl (Z)-2-(4-methylphenyl)sulfonyl-3-(pyridin-2-ylamino)prop-2-enoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O4S/c1-12-6-8-13(9-7-12)23(20,21)14(16(19)22-2)11-18-15-5-3-4-10-17-15/h3-11H,1-2H3,(H,17,18)/b14-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSNDTONHFLFDHI-KAMYIIQDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C(=CNC2=CC=CC=N2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)/C(=C\NC2=CC=CC=N2)/C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.